Cas no 1270295-82-3 ((2S)-2-{(benzyloxy)carbonylamino}-3-(2-bromophenyl)propanoic acid)

• Product Name: (2S)-2-{(benzyloxy)carbonylamino}-3-(2-bromophenyl)propanoic acid
• CAS No: 1270295-82-3
• MF: C₅₁H₄₈Br₃N₃O₁₂
• MW: 1134.65173244476
• CID: 5023767
• PubChem ID: 22309211
• Update Time: 2025-07-24

(2S)-2-{(benzyloxy)carbonylamino}-3-(2-bromophenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• Cbz-2-Bromo-L-Phenylalanine
• (2S)-3-(2-bromophenyl)-2-(phenylmethoxycarbonylamino)propanoic acid
• (2S)-2-{(benzyloxy)carbonylamino}-3-(2-bromophenyl)propanoic acid

• Inchi： 1S/3C17H16BrNO4/c3*18-14-9-5-4-8-13(14)10-15(16(20)21)19-17(22)23-11-12-6-2-1-3-7-12/h3*1-9,15H,10-11H2,(H,19,22)(H,20,21)/t3*15-/m000/s1
• InChI Key： SVNLJOQLPVXZOM-KQEWGCBPSA-N
• SMILES： BrC1C=CC=CC=1C[C@@H](C(=O)O)NC(=O)OCC1C=CC=CC=1.BrC1C=CC=CC=1C[C@@H](C(=O)O)NC(=O)OCC1C=CC=CC=1.BrC1C=CC=CC=1C[C@@H](C(=O)O)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 69
• Rotatable Bond Count: 21
• Complexity: 398
• Topological Polar Surface Area: 227

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (2S)-2-{(benzyloxy)carbonylamino}-3-(2-bromophenyl)propanoic acid

Comprehensive Overview of (2S)-2-{(benzyloxy)carbonylamino}-3-(2-bromophenyl)propanoic acid (CAS No. 1270295-82-3)

(2S)-2-{(benzyloxy)carbonylamino}-3-(2-bromophenyl)propanoic acid (CAS No. 1270295-82-3) is a chiral amino acid derivative with significant applications in pharmaceutical research and organic synthesis. This compound features a 2-bromophenyl group and a benzyloxycarbonyl (Cbz) protecting group, making it a valuable intermediate for peptide synthesis and drug development. Its unique structural properties have garnered attention in the fields of medicinal chemistry and bioconjugation, particularly for designing targeted therapies.

The growing interest in chiral building blocks like (2S)-2-{(benzyloxy)carbonylamino}-3-(2-bromophenyl)propanoic acid aligns with current trends in precision medicine and small-molecule drug discovery. Researchers frequently search for amino acid derivatives with halogen substituents due to their enhanced reactivity and potential in catalysis and biomolecular interactions. This compound’s bromine atom offers opportunities for further functionalization, such as Suzuki coupling or palladium-catalyzed reactions, which are pivotal in modern chemical synthesis.

In the context of SEO optimization, users often inquire about “Cbz-protected amino acids”, “bromophenyl derivatives in drug design”, or “CAS 1270295-82-3 applications”. These long-tail keywords reflect the compound’s relevance in academic and industrial research. Additionally, the rise of AI-driven drug discovery has increased demand for specialized chemical intermediates, positioning this compound as a topic of interest in computational chemistry discussions.

The stereochemistry of (2S)-2-{(benzyloxy)carbonylamino}-3-(2-bromophenyl)propanoic acid is critical for its biological activity, as enantiopure compounds often exhibit distinct pharmacokinetic profiles. This aligns with the pharmaceutical industry’s focus on chiral drugs, which account for over 50% of marketed therapeutics. The compound’s carboxylic acid moiety also enables conjugation with biomolecules, a technique widely used in antibody-drug conjugates (ADCs) and prodrug development.

From a synthetic chemistry perspective, the 2-bromophenyl group in CAS 1270295-82-3 facilitates cross-coupling reactions, a hotspot in green chemistry initiatives. Researchers exploring sustainable synthesis routes frequently investigate brominated aromatics due to their versatility in C-C bond formation. This compound’s benzyloxycarbonyl group further enhances its utility in solid-phase peptide synthesis (SPPS), a method dominating peptide-based drug production.

In summary, (2S)-2-{(benzyloxy)carbonylamino}-3-(2-bromophenyl)propanoic acid (CAS No. 1270295-82-3) is a multifaceted compound bridging organic chemistry, drug development, and material science. Its alignment with trending topics like chiral synthesis, halogenated intermediates, and bioconjugation techniques ensures its continued relevance in scientific literature and industrial applications.